N-[3-(1-azepanyl)propyl]-2-(hydroxyimino)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related hydroxyiminoacetamide derivatives involves condensation reactions and specific modifications to achieve desired functionalities. For instance, the synthesis and antioxidant properties of related compounds were achieved by condensation between 1H-indole carbaldehyde oxime and 2-chloro acetamide derivatives, indicating a method that could be adapted for the target compound (Gopi & Dhanaraju, 2020). Another approach involves Mannich condensation and various synthetic stages to produce derivatives of N-(3-R-1,5-dinitro-8-oxo-3-azabicyclo[3.3.1]non-6-en-7-yl)acetamides (Mukhtorov et al., 2018).
Molecular Structure Analysis
The molecular structure of compounds similar to N-[3-(1-Azepanyl)propyl]-2-(hydroxyimino)acetamide can be characterized using techniques such as FT-IR, 1H-NMR, mass spectroscopy, and elemental analysis. These methods help in confirming the structure, functional groups, and overall molecular integrity of the synthesized compounds (Gopi & Dhanaraju, 2020).
Chemical Reactions and Properties
The chemical reactivity and properties of related compounds demonstrate a range of interactions and transformations. For example, the reduction of N-benzyl-2-cyano-2-(hydroxyimino)acetamide led to unexpected products due to a Beckmann-type rearrangement, highlighting the complex nature of reactions involving hydroxyimino groups (Darling & Chen, 1978).
Physical Properties Analysis
The physical properties of compounds like this compound are crucial for understanding their stability, solubility, and overall behavior under different conditions. Research on similar compounds often involves detailed analysis of crystalline forms, solubility in various solvents, and stability under different temperatures and pH levels (Norman, 2013).
Chemical Properties Analysis
The chemical properties, including reactivity with other substances and potential for forming derivatives, are essential for comprehending the versatility and applicability of the compound in various fields. Studies on related compounds have explored their potential as intermediates in the synthesis of dyes, drugs, and other valuable chemicals (Zhang Qun-feng, 2008).
properties
IUPAC Name |
(2E)-N-[3-(azepan-1-yl)propyl]-2-hydroxyiminoacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3O2/c15-11(10-13-16)12-6-5-9-14-7-3-1-2-4-8-14/h10,16H,1-9H2,(H,12,15)/b13-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RESROXAYTNBSQN-JLHYYAGUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)CCCNC(=O)C=NO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCCN(CC1)CCCNC(=O)/C=N/O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.